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Compound of Interest

Compound Name: (2S,5S)-2,5-dimethylmorpholine

Cat. No.: B170494 Get Quote

(2S,5S)-2,5-dimethylmorpholine is a heterocyclic organic compound. The quantitative

physicochemical properties are summarized in the table below for clear reference.

Property Value

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol [1][2], 115.176[3], 115.18[4]

Monoisotopic Mass 115.099714038 Da

CAS Number 1258277-12-1[1][3]

IUPAC Name (2S,5S)-2,5-dimethylmorpholine[1]

Experimental Determination of Molecular Weight
The molecular weight of a small organic molecule like (2S,5S)-2,5-dimethylmorpholine is

most accurately determined using mass spectrometry. This technique measures the mass-to-

charge ratio (m/z) of ionized molecules.[1][5]

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry
This protocol outlines a general procedure for determining the molecular weight of a solid

organic compound using a high-resolution mass spectrometer.
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1. Sample Preparation:

Dissolve a small amount (typically <1 mg) of (2S,5S)-2,5-dimethylmorpholine in a suitable

volatile solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1

mg/mL.

The sample solution should be clear and free of particulate matter. If necessary, filter the

solution.

2. Instrument Calibration:

Calibrate the mass spectrometer using a known reference standard that provides ions of

known m/z across the desired mass range. This internal calibration is crucial for achieving

high mass accuracy.

3. Ionization:

Introduce the sample solution into the ion source of the mass spectrometer.

Common ionization techniques for small molecules include Electrospray Ionization (ESI) or

Electron Impact (EI). ESI is a soft ionization technique that often leaves the molecule intact,

which is ideal for molecular weight determination.

4. Mass Analysis:

The generated ions are transferred to the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). Common

mass analyzers include Time-of-Flight (TOF) and Orbitrap.

5. Detection:

The separated ions are detected, and their abundance is recorded as a function of their m/z.

The resulting mass spectrum will show a peak corresponding to the molecular ion. For

(2S,5S)-2,5-dimethylmorpholine, this would be [M+H]⁺ (protonated molecule) in positive

ion mode ESI, with an expected m/z of approximately 116.107.
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6. Data Analysis:

The peak with the highest m/z value in the mass spectrum typically corresponds to the

molecular ion.

The accurate mass measurement of this ion allows for the confirmation of the elemental

composition of the molecule.

Workflow for Molecular Weight Determination
The following diagram illustrates the typical workflow for determining the molecular weight of an

organic compound using mass spectrometry.
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Caption: Workflow of molecular weight determination by mass spectrometry.

Biological Significance of Morpholine Derivatives
While specific signaling pathways for (2S,5S)-2,5-dimethylmorpholine are not extensively

documented in publicly available literature, the morpholine ring is a privileged scaffold in

medicinal chemistry. Morpholine and its derivatives are known to exhibit a wide range of

biological activities, including anticancer, antibacterial, antifungal, and anti-inflammatory

properties.[6] The presence of the morpholine moiety in a molecule can improve its

pharmacokinetic profile.

For instance, various morpholine derivatives have been synthesized and evaluated for their

cytotoxic effects against cancer cell lines. Some have been shown to induce apoptosis and cell

cycle arrest in cancerous cells.[6] The general biological activities of the morpholine scaffold

are depicted in the diagram below.
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Caption: Biological activities of morpholine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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